Cas no 937645-00-6 (Acetamide, N-[3-(hydroxymethyl)-4-methyl-2-thienyl]-)

• Product Name: Acetamide, N-[3-(hydroxymethyl)-4-methyl-2-thienyl]-
• CAS No: 937645-00-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1022220
• PubChem ID: 16640084
• Update Time: 2025-04-20

Acetamide, N-[3-(hydroxymethyl)-4-methyl-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(hydroxymethyl)-4-methyl-2-thienyl]-
• AKOS000281961
• ACETAMIDE,N-[3-(HYDROXYMETHYL)-4-METHYL-2-THIENYL]-
• 937645-00-6

• Inchi： 1S/C8H11NO2S/c1-5-4-12-8(7(5)3-10)9-6(2)11/h4,10H,3H2,1-2H3,(H,9,11)
• InChI Key： CTUNQOOMNGAWSB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(CO)=C1NC(C)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.6Ų